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Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B10820546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ganoderenic acid C, a lanostane-type triterpenoid isolated from the medicinal mushroom

Ganoderma lucidum, has emerged as a compound of significant interest in pharmacological

research. This technical guide provides a comprehensive overview of the initial biological

activity screening of Ganoderenic acid C, with a focus on its anti-inflammatory and anti-cancer

properties. The document details experimental protocols, summarizes quantitative data, and

visualizes the key signaling pathways modulated by this compound to support further

investigation and drug development endeavors.

Quantitative Data Summary
The following tables summarize the available quantitative and qualitative data on the primary

biological activities of Ganoderenic acid C.

Table 1: Anti-inflammatory Activity of Ganoderenic Acid C
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Biological
Activity

Assay
System

Target Metric Value
Reference(s
)

Inhibition of

TNF-α

Production

Lipopolysacc

haride (LPS)-

stimulated

RAW 264.7

murine

macrophages

Tumor

Necrosis

Factor-alpha

(TNF-α)

IC50 24.5 µg/mL [1][2]

Table 2: Qualitative Summary of Anti-cancer Activity of Ganoderic Acids (Specific IC50 for

Ganoderenic Acid C not available in reviewed literature)

Cancer Type Cell Lines
Observed Effects
of Ganoderic Acids
(as a class)

Reference(s)

General
Various human

carcinoma cell lines

Induction of

cytotoxicity, cell cycle

arrest, and apoptosis.

Less toxic to normal

cells.

[3][4]

Lung Cancer 95-D

Induction of apoptosis

and cell cycle arrest at

G1 phase.

[4]

Breast Cancer MDA-MB-231
Suppression of growth

and invasive behavior.
[5]

Prostate Cancer PC-3
Suppression of growth

and invasive behavior.
[5]

Cervical Cancer HeLa

Induction of apoptosis

through a

mitochondria-

mediated pathway.

[6]
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Note: While Ganoderenic acid C is a component of the triterpenoid fraction of Ganoderma

lucidum exhibiting these anti-cancer effects, specific IC50 values for Ganoderenic acid C
against these cell lines were not found in the reviewed literature. The provided data pertains to

the broader class of ganoderic acids.

Key Signaling Pathways Modulated by Ganoderenic
Acid C
Ganoderenic acid C exerts its biological effects by modulating several key intracellular

signaling pathways, primarily the NF-κB, MAPK, and AP-1 pathways.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of the inflammatory

response. Ganoderenic acid C has been shown to suppress this pathway by inhibiting the

phosphorylation of IκBα, which prevents the release and nuclear translocation of the active p65

subunit. This, in turn, downregulates the expression of pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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